![molecular formula C12H22N2O2 B7575769 Methyl 2-[4-(cyclopropylmethyl)piperazin-1-yl]propanoate](/img/structure/B7575769.png)
Methyl 2-[4-(cyclopropylmethyl)piperazin-1-yl]propanoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-[4-(cyclopropylmethyl)piperazin-1-yl]propanoate, also known as CPP, is a compound that has gained significant attention in the scientific community due to its potential use as a research tool. CPP is a derivative of piperazine and has been used in various studies to investigate the mechanisms of action of certain drugs and to explore the physiological and biochemical effects of these drugs on the body.
Mechanism of Action
Methyl 2-[4-(cyclopropylmethyl)piperazin-1-yl]propanoate acts as a competitive antagonist of the NMDA receptor, which means that it binds to the receptor and prevents the binding of the neurotransmitter glutamate. This leads to a decrease in the activity of the NMDA receptor and a subsequent reduction in the influx of calcium ions into the cell. This mechanism of action has been used to investigate the role of NMDA receptors in various neurological disorders, such as Alzheimer's disease and schizophrenia.
Biochemical and Physiological Effects:
The blockade of NMDA receptors by this compound has been shown to have a variety of biochemical and physiological effects. For example, this compound has been shown to reduce the release of dopamine in the brain, which has implications for the treatment of addiction and other psychiatric disorders. Additionally, this compound has been shown to have neuroprotective effects, which may have implications for the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of Methyl 2-[4-(cyclopropylmethyl)piperazin-1-yl]propanoate is its selectivity for NMDA receptors, which allows for the investigation of these receptors in isolation from other neurotransmitter systems. Additionally, this compound has been shown to be relatively stable and easy to handle in laboratory settings. However, one limitation of this compound is its potential for off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for research involving Methyl 2-[4-(cyclopropylmethyl)piperazin-1-yl]propanoate. One area of interest is the investigation of the role of NMDA receptors in the development and progression of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, there is interest in developing more selective NMDA receptor antagonists that can be used to investigate the specific functions of different subtypes of these receptors. Finally, there is potential for the use of this compound as a therapeutic agent in the treatment of various neurological disorders, although further research is needed to explore this possibility.
Synthesis Methods
Methyl 2-[4-(cyclopropylmethyl)piperazin-1-yl]propanoate can be synthesized through a multi-step process that involves the reaction of piperazine with cyclopropanecarboxylic acid, followed by esterification with methanol and subsequent purification through column chromatography. This synthesis method has been well-established in the literature and has been used to produce this compound in high yields and purity.
Scientific Research Applications
Methyl 2-[4-(cyclopropylmethyl)piperazin-1-yl]propanoate has been used in a variety of scientific studies, particularly in the field of neuroscience. One of the primary uses of this compound is to investigate the mechanisms of action of N-methyl-D-aspartate (NMDA) receptors, which are involved in synaptic plasticity and learning and memory processes. This compound has been shown to selectively block the activity of NMDA receptors, which has allowed researchers to study the role of these receptors in various physiological and pathological processes.
properties
IUPAC Name |
methyl 2-[4-(cyclopropylmethyl)piperazin-1-yl]propanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2/c1-10(12(15)16-2)14-7-5-13(6-8-14)9-11-3-4-11/h10-11H,3-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBBYFBFUGYLTTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)OC)N1CCN(CC1)CC2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.